Cas no 2171749-94-1 (4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid
• CAS No: 2171749-94-1
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6461415
• PubChem ID: 165824256
• Update Time: 2025-05-20

4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}-2-ethyloxane-2-carboxylic acid
• 2171749-94-1
• EN300-1592378

• Inchi： 1S/C13H23NO5/c1-5-13(10(15)16)8-9(6-7-18-13)14-11(17)19-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： VVBBIKBNPJVXDQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C(=O)O)CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid (CAS No. 2171749-94-1)

4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid, identified by the CAS number 2171749-94-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of molecules that feature both protective and functional groups, making it a versatile intermediate in the synthesis of more complex biomolecules. The presence of a tert-butoxy carbonyl (Boc) group and an ethyloxane moiety imparts unique reactivity and stability, which are highly valuable in medicinal chemistry applications.

The Boc group is widely employed in peptide synthesis as an amino acid protecting group, providing stability under basic conditions while allowing selective deprotection under acidic conditions. This characteristic makes 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid a valuable building block for constructing peptidomimetics and other bioactive molecules. The ethyloxane ring, on the other hand, introduces a flexible ether linkage that can enhance solubility and bioavailability in drug candidates. Such structural features are increasingly recognized for their role in modulating pharmacokinetic properties, which is a critical consideration in modern drug design.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, particularly those derived from non-proteinogenic amino acids or modified heterocycles. The ethyloxane moiety, for instance, has been explored as a substitute for traditional side chains in peptidomimetics, offering advantages such as reduced immunogenicity and improved metabolic stability. This aligns with the broader trend toward designing drugs with enhanced pharmacological profiles. The incorporation of such modified building blocks into therapeutic agents has shown promise in addressing challenges related to drug resistance and off-target effects.

The utility of 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid extends beyond its role as a synthetic intermediate. Recent studies have demonstrated its potential application in the development of enzyme inhibitors and receptor ligands. For example, derivatives of this compound have been investigated as modulators of enzyme activity in therapeutic pathways associated with inflammation and cancer. The protective nature of the Boc group ensures that reactive intermediates are stabilized during synthetic procedures, allowing for precise functionalization at desired positions. This level of control is essential for generating high-quality molecular libraries for structure-activity relationship (SAR) studies.

The synthesis of 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid typically involves multi-step organic transformations, including nucleophilic substitution reactions and protection-deprotection strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and selectivity. These approaches are particularly relevant in industrial-scale production, where efficiency and reproducibility are paramount. The compound’s stability under various reaction conditions makes it an attractive choice for researchers seeking reliable intermediates for complex molecular architectures.

From a biochemical perspective, the presence of both polar and non-polar regions in 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid contributes to its favorable solubility profile across multiple solvents. This property is advantageous when formulating drug candidates intended for oral or parenteral administration. Additionally, the compound’s compatibility with standard peptide coupling reagents allows for seamless integration into existing synthetic workflows. Such versatility underscores its importance as a tool compound in medicinal chemistry research.

In conclusion, 4-{(tert-butoxy)carbonylamino}-2-ethyloxane-2-carboxylic acid (CAS No. 2171749-94-1) represents a significant advancement in the field of synthetic chemistry and drug development. Its unique structural features—combining the protective capabilities of the Boc group with the functional flexibility of the ethyloxane moiety—make it an indispensable reagent for constructing complex biomolecules. As research continues to uncover new applications for this compound, its role in pharmaceutical innovation is expected to expand further, contributing to the discovery of next-generation therapeutics.